Cas no 1824086-06-7 (Methyl 3-azidocyclohexane-1-carboxylate)

• Product Name: Methyl 3-azidocyclohexane-1-carboxylate
• CAS No: 1824086-06-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD24454073
• CID: 5238513
• PubChem ID: 57454187
• Update Time: 2025-10-28

Methyl 3-azidocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-azidocyclohexane-1-carboxylate

• MDL： MFCD24454073
• Inchi： 1S/C8H13N3O2/c1-13-8(12)6-3-2-4-7(5-6)10-11-9/h6-7H,2-5H2,1H3
• InChI Key： RTERVUWKTWCAJP-UHFFFAOYSA-N
• SMILES： C(C1CCCC(N=[N+]=[N-])C1)(=O)OC

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-azidocyclohexane-1-carboxylate

Methyl 3-azidocyclohexane-1-carboxylate (CAS No. 1824086-06-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-azidocyclohexane-1-carboxylate (CAS No. 1824086-06-7) is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its cyclohexane ring substituted with an azide group and a carboxylate ester, plays a crucial role in the development of novel therapeutic agents. Its unique structural features make it an invaluable building block for chemists and pharmacologists working on complex molecular architectures.

The utility of Methyl 3-azidocyclohexane-1-carboxylate stems from its reactivity, which allows for diverse functionalization strategies. The presence of the azide group provides a handle for further chemical modifications, including nucleophilic substitution reactions, while the ester moiety offers opportunities for hydrolysis or transesterification, enabling the synthesis of a wide range of derivatives. These properties have made it a preferred choice in the construction of pharmacophores targeting various biological pathways.

In recent years, the demand for innovative pharmaceuticals has driven extensive research into the applications of this compound. One notable area of interest is its use in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. The cyclohexane ring's flexibility and the azide group's ability to participate in transition-metal-catalyzed cross-coupling reactions have been leveraged to develop highly potent and selective inhibitors.

Furthermore, Methyl 3-azidocyclohexane-1-carboxylate has found applications in the development of kinase inhibitors, which are essential in oncology research. By serving as a precursor for more complex molecules, this compound enables the creation of scaffolds that can be fine-tuned to interact with specific kinase domains. The precision offered by its structural framework is particularly valuable in achieving high binding affinities and minimizing off-target effects.

The compound's role extends beyond inhibitor design; it also serves as a key intermediate in the synthesis of biologics and vaccines. Its ability to undergo controlled modifications has been exploited to create conjugates that enhance vaccine efficacy by linking antigens to adjuvants or carriers. This approach has shown promise in preclinical studies, highlighting the potential of Methyl 3-azidocyclohexane-1-carboxylate in advancing immunotherapy strategies.

Advances in synthetic methodologies have further expanded the applications of this intermediate. The development of novel catalytic systems has enabled more efficient and sustainable routes to derivatives of Methyl 3-azidocyclohexane-1-carboxylate. For instance, palladium-catalyzed reactions have been employed to introduce additional functional groups with high regioselectivity, streamlining the synthesis process and reducing waste generation.

The growing emphasis on green chemistry has also influenced the use of Methyl 3-azidocyclohexane-1-carboxylate in pharmaceutical manufacturing. Researchers are increasingly exploring solvent-free reactions and biocatalytic approaches to minimize environmental impact while maintaining high yields and purity standards. These innovations align with global efforts to promote sustainable practices in drug development.

Recent studies have demonstrated the compound's potential in addressing neurological disorders. By serving as a precursor for neuroactive compounds, Methyl 3-azidocyclohexane-1-carboxylate contributes to the discovery of novel therapeutics targeting receptors such as serotonin and dopamine. The structural flexibility provided by its cyclohexane ring allows for fine-tuning interactions with these targets, offering hope for more effective treatments for conditions like depression and Parkinson's disease.

The compound's versatility is further underscored by its role in antiviral research. The ability to modify its structure has enabled the design of molecules that disrupt viral replication cycles without harming host cells. This has been particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral agents is critical.

In conclusion, Methyl 3-azidocyclohexane-1-carboxylate (CAS No. 1824086-06-7) represents a cornerstone in modern pharmaceutical synthesis. Its unique reactivity and structural features have positioned it as a indispensable tool for researchers striving to develop innovative therapeutic solutions. As scientific understanding continues to evolve, it is likely that this compound will remain at the forefront of drug discovery efforts across multiple therapeutic areas.